Cas no 1157353-41-7 (Benzenemethanamine, 4-iodo-N-(2-methoxyethyl)-α-methyl-)

• Product Name: Benzenemethanamine, 4-iodo-N-(2-methoxyethyl)-α-methyl-
• CAS No: 1157353-41-7
• MF: C₁₁H₁₆INO
• MW: 305.15531539917
• CID: 5166938
• Update Time: 2025-05-24

Benzenemethanamine, 4-iodo-N-(2-methoxyethyl)-α-methyl- Chemical and Physical Properties

Names and Identifiers

• [1-(4-Iodophenyl)ethyl](2-methoxyethyl)amine
• 1-(4-Iodophenyl)-N-(2-methoxyethyl)ethan-1-amine
• Benzenemethanamine, 4-iodo-N-(2-methoxyethyl)-α-methyl-

• Inchi： 1S/C11H16INO/c1-9(13-7-8-14-2)10-3-5-11(12)6-4-10/h3-6,9,13H,7-8H2,1-2H3
• InChI Key： SKVCLNXOLWVPFD-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(C)NCCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 146
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3

Additional information on Benzenemethanamine, 4-iodo-N-(2-methoxyethyl)-α-methyl-

Recent Advances in the Study of Benzenemethanamine, 4-iodo-N-(2-methoxyethyl)-α-methyl- (CAS: 1157353-41-7)

Benzenemethanamine, 4-iodo-N-(2-methoxyethyl)-α-methyl- (CAS: 1157353-41-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including an iodine substituent and a methoxyethyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its pharmacological properties, synthetic pathways, and potential as a lead compound for the development of novel therapeutics.

The compound's molecular structure, with its iodine atom at the para position of the benzene ring and a methoxyethyl group attached to the nitrogen, suggests potential interactions with biological targets such as receptors or enzymes. Research has indicated that this compound may exhibit activity in modulating neurotransmitter systems, making it a candidate for neurological and psychiatric disorders. Additionally, its iodine moiety offers opportunities for radiolabeling, which could be exploited in imaging and diagnostic applications.

Recent synthetic methodologies for Benzenemethanamine, 4-iodo-N-(2-methoxyethyl)-α-methyl- have been optimized to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-catalyzed cross-coupling reactions, which significantly enhanced the efficiency of the synthesis. This advancement not only facilitates large-scale production but also reduces the environmental impact of the synthetic process.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic profiles. Preliminary data suggest that Benzenemethanamine, 4-iodo-N-(2-methoxyethyl)-α-methyl- exhibits good bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. Furthermore, its ability to cross the blood-brain barrier has been demonstrated in rodent models, highlighting its potential for central nervous system (CNS) applications.

Despite these promising findings, challenges remain in the development of this compound. Issues such as potential toxicity, off-target effects, and the need for further optimization of its chemical structure to enhance efficacy and reduce side effects are areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the translation of this compound into clinical trials.

In conclusion, Benzenemethanamine, 4-iodo-N-(2-methoxyethyl)-α-methyl- (CAS: 1157353-41-7) represents a promising candidate for drug development, with potential applications in neurology, psychiatry, and diagnostic imaging. Continued research and development efforts are essential to fully realize its therapeutic potential and overcome existing challenges. This compound exemplifies the intersection of chemistry and biology in the pursuit of innovative medical solutions.